Cas no 1202162-30-8 (tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate
• CAS No: 1202162-30-8
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• MDL: MFCD26959339
• CID: 5206383
• Update Time: 2026-03-06

tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate
• Tert-butyl (1-carbamimidoylpyrrolidin-3-yl)carbamate
• tert-butylN-(1-carbamimidoylpyrrolidin-3-yl)carbamate
• Tert-butyl {1-[amino(imino)methyl]-3-pyrrolidinyl}carbamate, AldrichCPR
• Carbamic acid, N-[1-(aminoiminomethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD26959339
• Inchi： 1S/C10H20N4O2/c1-10(2,3)16-9(15)13-7-4-5-14(6-7)8(11)12/h7H,4-6H2,1-3H3,(H3,11,12)(H,13,15)
• InChI Key： RCGGLICOFABLHP-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(C(=N)N)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 0.1
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate (CAS No. 1202162-30-8)

tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate (CAS No. 1202162-30-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a pyrrolidine backbone with carbamimidoyl and tert-butyl carbamate functional groups, has garnered significant attention for its potential applications in drug discovery, particularly in modulating enzyme activity and protein-protein interactions. Its unique structure makes it a valuable intermediate for developing novel therapeutics targeting metabolic and inflammatory pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate has surged, driven by advancements in precision medicine and bioconjugation techniques. Researchers frequently search for "CAS 1202162-30-8 suppliers" or "tert-butyl carbamate derivatives" to source this compound for studies on peptide mimetics and small-molecule inhibitors. Its role in protease inhibition and kinase modulation aligns with current trends in cancer therapy and autoimmune disease research, addressing key questions like "How to optimize carbamate stability in drug formulations?"

The synthesis of tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate involves multi-step organic reactions, including Boc protection and guanidinylation, which are critical for maintaining its stereochemical integrity. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a topic often queried as "HPLC methods for CAS 1202162-30-8." The compound’s solubility in polar solvents like DMSO and methanol further enhances its utility in high-throughput screening assays.

From an industrial perspective, scale-up challenges and green chemistry adaptations for producing tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate are hot topics. Queries such as "sustainable synthesis of pyrrolidine carbamates" reflect the growing emphasis on eco-friendly manufacturing. Regulatory compliance, including REACH and GMP standards, is another critical aspect, ensuring the compound’s suitability for preclinical development.

In summary, tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate (CAS No. 1202162-30-8) stands at the intersection of medicinal chemistry and process innovation. Its versatility and relevance to drug discovery pipelines make it a focal point for both academic and industrial research, addressing contemporary needs in targeted therapy and molecular design.